Cas no 1224740-82-2 (5-(2-Chlorophenyl)pyridin-3-amine)

• Product Name: 5-(2-Chlorophenyl)pyridin-3-amine
• CAS No: 1224740-82-2
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 1033707
• PubChem ID: 66521063
• Update Time: 2025-06-11

5-(2-Chlorophenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)pyridin-3-amine
• SCHEMBL3366249
• 3-Pyridinamine, 5-(2-chlorophenyl)-
• 1224740-82-2
• DB-306151
• DTXSID70735039
• AKOS015946378
• J-516103

• Inchi： 1S/C11H9ClN2/c12-11-4-2-1-3-10(11)8-5-9(13)7-14-6-8/h1-7H,13H2
• InChI Key： VFOIDSZEOKBYRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 204.0454260g/mol
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-(2-Chlorophenyl)pyridin-3-amine

Recent Advances in the Study of 5-(2-Chlorophenyl)pyridin-3-amine (CAS: 1224740-82-2) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-Chlorophenyl)pyridin-3-amine (CAS: 1224740-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by a chlorophenyl group attached to a pyridine ring, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully utilized 5-(2-Chlorophenyl)pyridin-3-amine as a building block to synthesize potent and selective kinase inhibitors, demonstrating significant efficacy in preclinical models. The compound's ability to modulate kinase activity has opened new avenues for targeted therapy development.

In addition to its role in kinase inhibition, recent investigations have highlighted the potential of 5-(2-Chlorophenyl)pyridin-3-amine in the design of antimicrobial agents. Structural modifications of this core scaffold have yielded derivatives with promising activity against drug-resistant bacterial strains. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance, underscoring the importance of novel chemical entities in addressing this challenge.

The synthetic accessibility of 5-(2-Chlorophenyl)pyridin-3-amine has also been a focus of recent research. Several innovative synthetic routes have been developed to improve the yield and purity of this compound, facilitating its broader application in medicinal chemistry. These methodological advancements have not only streamlined the production process but also enabled the exploration of diverse structural analogs with enhanced pharmacological properties.

Looking ahead, the versatility of 5-(2-Chlorophenyl)pyridin-3-amine as a pharmacophore continues to inspire new research directions. Ongoing studies are investigating its potential in central nervous system (CNS) drug development, particularly in the treatment of neurodegenerative disorders. The compound's ability to cross the blood-brain barrier, combined with its favorable safety profile in preliminary toxicological assessments, positions it as a valuable candidate for CNS-targeted therapeutics.

In conclusion, the recent progress in understanding and applying 5-(2-Chlorophenyl)pyridin-3-amine (CAS: 1224740-82-2) underscores its importance in contemporary pharmaceutical research. As investigations continue to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the development of next-generation therapeutics across multiple disease areas.